![molecular formula C25H18N4O2S2 B2415819 4-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)-5-(phenylsulfonyl)-2-(3-pyridinyl)pyrimidine CAS No. 866017-82-5](/img/structure/B2415819.png)
4-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)-5-(phenylsulfonyl)-2-(3-pyridinyl)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “4-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)-5-(phenylsulfonyl)-2-(3-pyridinyl)pyrimidine” has a molecular formula of C25H18N4O2S2 . It’s available for purchase for pharmaceutical testing .
Physical And Chemical Properties Analysis
The average mass of this compound is 470.566 Da, and the monoisotopic mass is 470.087128 Da . No further physical or chemical properties were found in the available resources.Scientific Research Applications
Antimicrobial Activity
- Research by Abdelhamid et al. (2010) explored the synthesis of various compounds including ones similar to the specified chemical, demonstrating their effectiveness in inhibiting different microorganisms (Abdelhamid et al., 2010).
- A study by Mohammed et al. (2016) also synthesized pyrimidine derivatives and identified their potential in antifolate applications, suggesting antimicrobial possibilities (Mohammed, Ahmed, & Abachi, 2016).
Chemical Synthesis and Spectroscopy
- Menzel et al. (2010) reported the synthesis of novel ligands, including thiazole and pyrimidine-based compounds, for the creation of metal complexes, which could be explored for various scientific applications (Menzel et al., 2010).
- The study by Uno et al. (1963) on sulfonamide derivatives, including pyrimidine and thiazole derivatives, provided insights into their infrared spectroscopy, contributing to the understanding of their structural properties (Uno et al., 1963).
Pharmacological Applications
- A study by Ivachtchenko et al. (2011) on 3-sulfonyl-pyrazolo[1,5-a]pyrimidines, which share structural similarities, revealed their potential as potent serotonin 5-HT6 receptor antagonists, hinting at therapeutic applications in CNS diseases (Ivachtchenko et al., 2011).
Nonlinear Optical Properties
- Research by Hussain et al. (2020) on pyrimidine derivatives highlighted their significant applications in nonlinear optics (NLO) fields, which could be applicable to the studied compound as well (Hussain et al., 2020).
properties
IUPAC Name |
5-[5-(benzenesulfonyl)-2-pyridin-3-ylpyrimidin-4-yl]-4-methyl-2-phenyl-1,3-thiazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H18N4O2S2/c1-17-23(32-25(28-17)18-9-4-2-5-10-18)22-21(33(30,31)20-12-6-3-7-13-20)16-27-24(29-22)19-11-8-14-26-15-19/h2-16H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UECCCIZNWUBYPC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC=CC=C2)C3=NC(=NC=C3S(=O)(=O)C4=CC=CC=C4)C5=CN=CC=C5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H18N4O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.